Cas no 1228778-17-3 (5-Iodo-2-methyl-N,N-dimethylbenzamide)

• Product Name: 5-Iodo-2-methyl-N,N-dimethylbenzamide
• CAS No: 1228778-17-3
• MF: C₁₀H₁₂INO
• MW: 289.112854957581
• CID: 5526483
• Update Time: 2025-05-24

5-Iodo-2-methyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-N,N-dimethylbenzamide
• Benzamide, 5-iodo-N,N,2-trimethyl-

• Inchi： 1S/C10H12INO/c1-7-4-5-8(11)6-9(7)10(13)12(2)3/h4-6H,1-3H3
• InChI Key： YAEOWGUGWMDNAH-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC(I)=CC=C1C

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 369.6±35.0 °C at 760 mmHg
• Flash Point: 177.3±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Iodo-2-methyl-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Iodo-2-methyl-N,N-dimethylbenzamide

Research Brief on 5-Iodo-2-methyl-N,N-dimethylbenzamide (CAS: 1228778-17-3) in Chemical Biology and Pharmaceutical Applications

5-Iodo-2-methyl-N,N-dimethylbenzamide (CAS: 1228778-17-3) is a synthetic small molecule that has garnered attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its iodo-substituted aromatic ring and dimethylamide functional group, serves as a versatile building block in medicinal chemistry and as a probe in biological studies. Recent literature highlights its utility in the development of kinase inhibitors, radiopharmaceuticals, and as a precursor in cross-coupling reactions for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-Iodo-2-methyl-N,N-dimethylbenzamide as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the iodine atom at the 5-position allows for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the scaffold. The resulting compounds showed promising activity against BTK, with IC50 values in the low nanomolar range, suggesting potential applications in treating B-cell malignancies and autoimmune diseases.

In the field of radiopharmaceuticals, a recent investigation reported in Nuclear Medicine and Biology utilized 5-Iodo-2-methyl-N,N-dimethylbenzamide as a precursor for radioiodination. The study successfully developed a 123I-labeled analog for single-photon emission computed tomography (SPECT) imaging of sigma-2 receptors in tumor tissues. The compound exhibited favorable pharmacokinetic properties, including good blood-brain barrier penetration and specific tumor uptake, making it a promising candidate for cancer diagnosis and monitoring.

From a chemical biology perspective, researchers have employed 5-Iodo-2-methyl-N,N-dimethylbenzamide as a photoaffinity labeling probe to study protein-ligand interactions. A 2024 publication in ACS Chemical Biology described its use in identifying novel binding sites on heat shock proteins (HSPs). The iodo group was strategically positioned to enable UV-induced cross-linking with proximal amino acid residues, providing valuable structural insights for the development of HSP-targeted therapeutics.

The safety profile and physicochemical properties of 5-Iodo-2-methyl-N,N-dimethylbenzamide have also been systematically evaluated. Recent toxicological studies indicate that the compound shows good stability under physiological conditions and acceptable cytotoxicity profiles in mammalian cell lines at concentrations typically used in research applications. These characteristics enhance its utility as a research tool in drug discovery programs.

Looking forward, the unique structural features of 5-Iodo-2-methyl-N,N-dimethylbenzamide continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in DNA-encoded library technology for hit identification. The compound's versatility and the commercial availability of its CAS-registered form (1228778-17-3) ensure its ongoing relevance in chemical biology and pharmaceutical research.